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Compound of Interest

Compound Name: Ir(piq)3

Cat. No.: B7856150

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety is paramount. This guide provides essential, immediate safety and logistical
information for handling Tris(1-phenylisoquinolinato-C2,N)iridium(lIl), commonly known as
Ir(piq)3. Following these procedural steps will help ensure safe handling, storage, and disposal
of this organometallic compound.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling Ir(piq)3, a comprehensive approach to safety involves a combination of
appropriate personal protective equipment and engineering controls. All operations should be
conducted in a well-ventilated area, preferably within a certified chemical fume hood to
minimize inhalation exposure.[1][2] Eyewash stations and safety showers should be readily
accessible in the immediate work area.[3]
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Item Specification Purpose

Chemically resistant nitrile or

neoprene gloves.[1] Consider To prevent skin contact and
Gloves

double gloving for added

protection.

absorption.

Eye Protection

Safety goggles or glasses with
side shields meeting ANSI
Z87.1 standards. A face shield
is recommended when
handling larger quantities or

when there is a splash hazard.

[4]1[5]

To protect eyes from dust

particles and splashes.

Lab Coat

A flame-resistant lab coat is

recommended.

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved respirator
may be necessary for
operations with a high potential

for aerosol or dust generation.

[1]

To prevent inhalation of the

compound.

Operational Plan: Step-by-Step Handling

Procedures

1. Preparation:

paper.

available.

Before handling, ensure all necessary PPE is donned correctly.

Prepare the work area within the fume hood by lining it with absorbent, disposable bench

Have all necessary equipment (spatulas, weighing paper, vials, etc.) clean, dry, and readily
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Since Ir(piq)3 can be light-sensitive, it is advisable to work in an area with minimized light
exposure or use amber-colored containers.[6][7]

. Weighing and Transfer:
Carefully weigh the desired amount of Ir(piq)3 on weighing paper or in a tared vial.
Handle the solid with care to avoid creating dust.[2]
Use a spatula for transfers. Avoid pouring the solid directly.

If dissolving the compound, add the solvent to the vessel containing the Ir(piq)3 slowly to
avoid splashing.

. Reaction Setup and Monitoring:
If using in a reaction, ensure the reaction vessel is properly secured.
If the reaction is to be run under an inert atmosphere, ensure the setup is leak-free.[6][7]
Clearly label all vessels containing Ir(piq)3.
. Post-Handling and Cleanup:
Wipe down the work area with an appropriate solvent to decontaminate surfaces.

Dispose of all contaminated disposable materials (gloves, bench paper, weighing paper) in a
designated hazardous waste container.

Wash hands thoroughly with soap and water after removing gloves.[2]

Disposal Plan

All waste containing Ir(piq)3, including contaminated consumables and excess material, must
be treated as hazardous waste.

» Solid Waste: Collect all solid waste, including contaminated gloves, wipes, and spatulas, in a
clearly labeled, sealed container.
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 Liquid Waste: Collect all liquid waste containing Ir(piq)3 in a separate, clearly labeled, and
sealed waste container. Do not mix with other solvent waste streams unless explicitly
permitted by your institution's hazardous waste management plan.

» Disposal: All waste must be disposed of through your institution's environmental health and
safety (EHS) office in accordance with local, state, and federal regulations.[3] Do not pour
any Ir(piq)3 waste down the drain.[6]

Emergency Procedures

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water.
[6] Seek medical attention if irritation persists.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.[3] Seek immediate medical attention.

 Inhalation: Move the individual to fresh air.[6] If breathing is difficult, administer oxygen. Seek
immediate medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water.[6] Seek immediate medical
attention.

( Cleanup & Disposal

(
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Ir(piq)3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling Ir(piq)3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7856150#personal-protective-equipment-for-
handling-ir-pig-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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